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Compound of Interest

Compound Name: Glycolithocholic acid-d4

Cat. No.: B3025782 Get Quote

This guide provides a comprehensive overview of the core physicochemical properties,

experimental applications, and biological relevance of Glycolithocholic acid-d4. It is intended

for researchers, scientists, and professionals in the field of drug development who are working

with or have an interest in bile acid metabolism and analysis.

Physicochemical Properties
Glycolithocholic acid-d4 is the deuterated form of Glycolithocholic acid, a glycine-conjugated

secondary bile acid. The incorporation of deuterium atoms makes it an ideal internal standard

for quantitative analysis by mass spectrometry.[1][2][3]
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Property Value Reference

Formal Name

N-[(3α,5β)-3-hydroxy-24-

oxocholan-24-yl-2,2,4,4-d4]-

glycine

[1][4]

CAS Number 2044276-16-4 [1][4][5][6][7]

Molecular Formula C₂₆H₃₉D₄NO₄ [1][4][5][6][7]

Formula Weight
437.7 g/mol (also reported as

437.65 g/mol )
[1][4][5][7][8]

Synonyms
GLCA-d4, Lithocholylglycine-

d4
[1][4][6]

Purity

≥95%[4], ≥98%[5], >99%

deuterated forms (d1-d4)[1][6],

>97% by NMR; >98% atom

D[7]

[1][4][5][6][7]

Formulation

A crystalline solid[1], a solution

in methanol at 100 µg/ml[4], or

a neat solid[5]

[1][4][5]

Solubility

Slightly soluble in chloroform

and methanol when heated.[1]

[6] The non-deuterated form is

soluble in DMF (30 mg/ml),

DMSO (20 mg/ml), and ethanol

(20 mg/ml).[9][10]

[1][6][9][10]

Storage Store at -20°C.[1][5][9][10] [1][5][9][10]

Stability

≥ 4 years[1][9], ≥ 7 years for

the MaxSpec® Standard

solution[4]

[1][4][9]

Experimental Protocols
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Glycolithocholic acid-d4 is primarily utilized as an internal standard for the quantification of

endogenous glycolithocholic acid in biological samples using gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2]

This section details a representative protocol for the analysis of bile acids, including

Glycolithocholic acid, using Glycolithocholic acid-d4 as an internal standard.[11]

Sample Preparation:

To 100 µL of serum, add an internal standard solution containing Glycolithocholic acid-d4.

Perform protein precipitation to remove interfering macromolecules.

Centrifuge the sample and collect the supernatant for analysis.

Liquid Chromatography Conditions:[11]

System: Thermo Scientific™ Vanquish™ Horizon HPLC system

Column: Thermo Scientific™ Hypersil GOLD™ C18, 100 x 2.1 mm, 1.9 µm

Column Temperature: 50°C

Injection Volume: 10 µL

Mobile Phase: A mixture of water and acetonitrile/methanol containing 0.1% formic acid.

Run Time: Less than 10 minutes.

Mass Spectrometry Conditions:[11]

System: Thermo Scientific™ TSQ Quantis™ triple quadrupole mass spectrometer

Ionization Mode: Negative Electrospray (H-ESI) Mode

Vaporizer Temperature: 350°C

Ion Transfer Tube Temperature: 300°C
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Analysis Mode: Selective Reaction Monitoring (SRM)

Quantification: The concentration of endogenous Glycolithocholic acid is determined by

comparing its peak area to that of the known concentration of the Glycolithocholic acid-d4
internal standard.[11] For glycine-conjugated bile acids, the major fragment ion monitored is

typically m/z 74 (NHCH2COO-).[11]
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LC-MS/MS Workflow for Bile Acid Analysis

Serum Sample (100 µL)
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Mass Spectrometry
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Data Analysis
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Caption: Workflow for the quantitative analysis of bile acids using LC-MS/MS.
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Biological Context and Signaling Pathways
Glycolithocholic acid is a secondary bile acid formed in the colon by the action of gut

microbiota.[3][12] The primary bile acid, chenodeoxycholic acid, is first converted to lithocholic

acid, which is then conjugated with glycine in the liver to form glycolithocholic acid.[3][12]

Bile acids are not only important for digestion but also act as signaling molecules that regulate

various metabolic processes.[12][13][14] They exert their effects by activating specific

receptors, most notably the farnesoid X receptor (FXR) and the G protein-coupled receptor 5

(TGR5).[12][13]

Caption: Formation of Glycolithocholic acid from a primary bile acid.

General Bile Acid Signaling Pathways

Bile Acids
(e.g., Glycolithocholic Acid)

FXR
(Nuclear Receptor)

TGR5
(Membrane Receptor)

Regulation of
Gene Expression

(Lipid, Glucose, Bile Acid Metabolism)

Intracellular Signaling Cascades
(e.g., cAMP, PKA)

Click to download full resolution via product page

Caption: Bile acids activate nuclear and membrane receptors to regulate metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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